Cas no 2228597-48-4 ({1-(2-bromo-4-methoxyphenyl)methylcyclopropyl}methanamine)

{1-(2-Bromo-4-methoxyphenyl)methylcyclopropyl}methanamine is a brominated aromatic compound featuring a cyclopropylmethylamine moiety, offering unique structural and reactivity characteristics. The presence of the electron-donating methoxy group at the para-position and the electron-withdrawing bromo substituent at the ortho-position creates a distinct electronic environment, making it a valuable intermediate in synthetic organic chemistry. The cyclopropyl ring enhances steric constraints, potentially influencing selectivity in coupling or functionalization reactions. This compound is particularly useful in pharmaceutical and agrochemical research, where its bifunctional reactivity enables the construction of complex heterocycles or chiral scaffolds. Its stability and defined stereochemistry further support applications in medicinal chemistry and catalyst design.
{1-(2-bromo-4-methoxyphenyl)methylcyclopropyl}methanamine structure
2228597-48-4 structure
Product Name:{1-(2-bromo-4-methoxyphenyl)methylcyclopropyl}methanamine
CAS No:2228597-48-4
MF:C12H16BrNO
MW:270.165542602539
CID:5825722
PubChem ID:165659505
Update Time:2025-06-22

{1-(2-bromo-4-methoxyphenyl)methylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

    • {1-(2-bromo-4-methoxyphenyl)methylcyclopropyl}methanamine
    • 2228597-48-4
    • EN300-1905285
    • {1-[(2-bromo-4-methoxyphenyl)methyl]cyclopropyl}methanamine
    • Inchi: 1S/C12H16BrNO/c1-15-10-3-2-9(11(13)6-10)7-12(8-14)4-5-12/h2-3,6H,4-5,7-8,14H2,1H3
    • InChI Key: SYPOSKDMKXAHHD-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=CC=1CC1(CN)CC1)OC

Computed Properties

  • Exact Mass: 269.04153g/mol
  • Monoisotopic Mass: 269.04153g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 35.2Ų

{1-(2-bromo-4-methoxyphenyl)methylcyclopropyl}methanamine Pricemore >>

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{1-(2-bromo-4-methoxyphenyl)methylcyclopropyl}methanamine Related Literature

Additional information on {1-(2-bromo-4-methoxyphenyl)methylcyclopropyl}methanamine

Research Brief on {1-(2-bromo-4-methoxyphenyl)methylcyclopropyl}methanamine (CAS: 2228597-48-4): Recent Advances and Applications

The compound {1-(2-bromo-4-methoxyphenyl)methylcyclopropyl}methanamine (CAS: 2228597-48-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and methoxyphenyl structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for {1-(2-bromo-4-methoxyphenyl)methylcyclopropyl}methanamine, highlighting its efficient production via a multi-step process involving bromination and cyclopropanation. The study emphasized the compound's stability and scalability, which are critical for industrial applications. Additionally, the research identified key intermediates that could be leveraged for the development of derivatives with enhanced bioactivity.

In terms of pharmacological applications, preliminary in vitro studies have demonstrated that {1-(2-bromo-4-methoxyphenyl)methylcyclopropyl}methanamine exhibits moderate inhibitory activity against certain kinase enzymes implicated in cancer progression. A 2024 preprint from BioRxiv reported that the compound selectively targets the ATP-binding site of these kinases, suggesting its potential as a lead compound for oncology therapeutics. However, further in vivo studies are required to validate these findings and assess its pharmacokinetic profile.

Another area of interest is the compound's potential role in neurodegenerative diseases. A recent collaborative study between academic and industry researchers investigated its neuroprotective effects in cellular models of Parkinson's disease. The results, published in ACS Chemical Neuroscience, indicated that {1-(2-bromo-4-methoxyphenyl)methylcyclopropyl}methanamine could mitigate oxidative stress and reduce neuronal apoptosis, possibly through modulation of mitochondrial function. These findings open new avenues for exploring its therapeutic utility in neurodegenerative disorders.

Despite these promising developments, challenges remain in optimizing the compound's bioavailability and minimizing off-target effects. Current research efforts are directed toward structural modifications to improve its drug-like properties. For instance, a 2024 patent application disclosed novel derivatives of {1-(2-bromo-4-methoxyphenyl)methylcyclopropyl}methanamine with enhanced solubility and reduced cytotoxicity, underscoring the ongoing innovation in this area.

In conclusion, {1-(2-bromo-4-methoxyphenyl)methylcyclopropyl}methanamine (CAS: 2228597-48-4) represents a versatile scaffold with significant potential in drug discovery. Its applications span oncology, neurodegenerative diseases, and beyond, supported by a growing body of preclinical evidence. Future research should focus on advancing these findings into clinical trials and exploring additional therapeutic targets to fully realize its promise.

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